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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutane

Cat. No.: B079780 Get Quote

This guide provides essential safety and logistical information for handling 1-Bromo-4-
phenylbutane, tailored for researchers, scientists, and drug development professionals.

Following these procedures is crucial for ensuring laboratory safety and proper chemical

management.

Hazard Identification and Physical Properties
1-Bromo-4-phenylbutane is classified as a hazardous chemical that can cause skin, eye, and

respiratory irritation.[1][2] It is also a combustible liquid. Adherence to strict safety protocols is

mandatory to prevent exposure and ensure safe handling.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃Br [1]

Molecular Weight 213.11 g/mol [1]

Appearance Colorless to cream liquid [3][4]

Density 1.214 g/cm³ [4][5]

Melting Point 52 °C [4][5]

Boiling Point 131-133 °C at 12 mmHg [4]

Solubility Slightly soluble in water [5][6][7]

GHS Hazard Codes H315, H319, H335 [1][2]

Hazard Class
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against chemical

exposure. The following PPE is required when handling 1-Bromo-4-phenylbutane.
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Protection Type Specific Equipment Standards & Remarks

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3][8]

Skin Protection

Chemical-impermeable gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).

Fire/flame-resistant lab coat.

Gloves must be inspected

before use. Wash hands

thoroughly after handling.[3][8]

Respiratory Protection

Not required for normal use

with adequate ventilation (i.e.,

in a chemical fume hood).

If ventilation is inadequate or

irritation is experienced, a

respirator should be used. For

major spills or emergencies, a

self-contained breathing

apparatus (SCBA) is

necessary.[3][8]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to minimize risk.

Step-by-Step Handling Protocol:

Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and

understand the specific hazards.[3]

Ventilation: Always handle 1-Bromo-4-phenylbutane in a well-ventilated area, preferably

within a certified chemical fume hood.[3][8]

PPE Donning: Equip all required PPE as detailed in the table above before handling the

chemical.[9]

Chemical Handling:

Avoid all personal contact, including inhalation.[10]
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Use caution to prevent spills.

Keep the container tightly closed when not in use.[3]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[3][11]

Post-Handling:

Wash hands and forearms thoroughly after handling.

Clean the work area and any equipment used.

Storage Plan:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly sealed to prevent leakage.[3]

Store away from incompatible materials, such as strong oxidizing agents.[6]

Emergency and Disposal Plan
Immediate and correct response to an exposure or spill is critical.

First-Aid Procedures
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Exposure Route Procedure

Inhalation
Move the individual to fresh air. Seek medical

attention if symptoms occur.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Rinse eyes immediately with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[3]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Management:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation. Remove all ignition sources.[10][11]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material using spark-proof tools and place it in a suitable, sealed

container for disposal.[10]

Clean the spill area thoroughly.

Waste Disposal Plan:

Waste disposal must be conducted in accordance with all local, regional, and national

regulations.[3][11]

1-Bromo-4-phenylbutane and its container must be disposed of as hazardous waste.[12]

Do not allow the chemical to enter drains or waterways.[10][12]
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Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of 1-Bromo-4-
phenylbutane.
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Safe Handling Workflow for 1-Bromo-4-phenylbutane

Preparation

Handling & Storage

Waste & Spill Management Emergency Response

Review SDS & Assess Risks

Ensure Proper Ventilation (Fume Hood)

Don Appropriate PPE

Chemical Handling in Fume Hood

Store in Cool, Dry, Ventilated Area Segregate Waste into Labeled Container Spill or Exposure Occurs

If spill/exposure

Dispose via EHS Protocols Follow First-Aid / Spill Cleanup Procedures

Report Incident

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Bromo-4-phenylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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